Cas no 2890-60-0 (Cyclohexanecarboxamide,1-phenyl-)

• Product Name: Cyclohexanecarboxamide,1-phenyl-
• CAS No: 2890-60-0
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 259026
• PubChem ID: 200872
• Update Time: 2025-04-19

Cyclohexanecarboxamide,1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide,1-phenyl-
• 1-phenylcyclohexane-1-carboxamide
• 2890-60-0
• 3-09-00-02842 (Beilstein Handbook Reference)
• BRN 2580198
• 1-Phenyl cyclohexanecarboxamide
• DTXSID60183101
• 1-phenylcyclohexane carboxamide
• Cyclohexanecarboxamide, 1-phenyl-
• 1-phenylcyclohexanecarboxamide
• SCHEMBL43810

• Inchi： 1S/C13H17NO/c14-12(15)13(9-5-2-6-10-13)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2,(H2,14,15)
• InChI Key： RKNUEXASLVLVSL-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCCCC1)N

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09